Cas no 163685-38-9 (ortho-Metoprolol)

• Product Name: ortho-Metoprolol
• CAS No: 163685-38-9
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• MDL: MFCD18379554
• CID: 1040921
• PubChem ID: 14029276
• Update Time: 2025-07-15

ortho-Metoprolol Chemical and Physical Properties

Names and Identifiers

• 1-(Isopropylamino)-3-(2-(2-methoxyethyl)phenoxy)propan-2-ol
• ortho-Metoprolol
• Metoprolol EP IMpurity E
• Metoprolol EP Impurity E (Ortho Metoprolol)
• 2-Propanol, 1-[2-(2-methoxyethyl)phenoxy]-3-[(1-methylethyl)amino]-
• (2RS)-1-[2-(2-Methoxyethyl)phenoxy]- 3-[(1-methylethyl)amino]propan-2-ol
• Metoprolol IMpurity 05
• 1-[2-(2-methoxyethyl)phenoxy]-3-[(1-methylethyl)amino]-2-Propanol
• AK103065
• 1-[2-(2-methoxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• 2-Propanol, 1-(2-(2-methoxyethyl)phenoxy)-3-((1-methylethyl)amino)-
• (2RS)-1-(2-(2-Methoxyethyl)phenoxy)-3-((1-methylethyl)amino)propan-2-ol
• (2RS)-1-[2-(2-Methoxyethyl)phenoxy]-3-[(1-m
• Metoprolo Imp. E (EP)
• DS-4009
• Metoprolol tartrate specified impurity E [EP]
• Q27272374
• UNII-9D22C2BN68
• AKOS016005237
• 1-(2-(2-Methoxyethyl)phenoxy)-3-((1-methylethyl)amino)propan-2-ol, (2RS)-
• Metoprolol succinate impurity E [EP]
• 1-(2-(2-methoxyethyl)phenoxy)-3-((1-methylethyl)amino)-2-propanol
• METOPROLOL SUCCINATE IMPURITY E [EP IMPURITY]
• 163685-38-9
• DTXSID301167707
• 178968-76-8
• 9D22C2BN68
• CS-0154184
• 178968-81-5
• METOPROLOL TARTRATE IMPURITY E [EP IMPURITY]
• DB-336870
• (2RS)-1-[2-(2-Methoxyethyl)phenoxy]-3-[(1-methylethyl)amino]propan-2-ol
• SC1419
• A882556

• MDL： MFCD18379554
• Inchi： 1S/C15H25NO3/c1-12(2)16-10-14(17)11-19-15-7-5-4-6-13(15)8-9-18-3/h4-7,12,14,16-17H,8-11H2,1-3H3
• InChI Key： RQZBCLSVVDPFIC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CCOC)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 267.18300
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.033
• PSA: 50.72000
• LogP: 2.00410

ortho-Metoprolol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on ortho-Metoprolol

Ortho-Metoprolol (CAS No. 163685-38-9): A β₁-Selective Adrenergic Antagonist with Cardiovascular Applications

The compound ortho-Metoprolol, identified by the Chemical Abstracts Service registry number CAS No. 163685-38-9, is a pharmacologically significant β₁-selective adrenergic antagonist widely recognized for its role in managing cardiovascular disorders. Structurally, it belongs to the class of β-blockers and exhibits high selectivity toward β₁-adrenergic receptors, distinguishing it from non-selective analogs. This specificity minimizes adverse effects on pulmonary function while effectively reducing cardiac workload, making it a cornerstone in the treatment of hypertension, angina pectoris, and post-myocardial infarction care.

Recent advancements in structure-based drug design have elucidated the molecular basis of ortho-Metoprolol's cardioselectivity. A 2023 study published in *Nature Cardiovascular Research* revealed that the compound's unique stereochemistry—specifically the orientation of its hydroxyl group relative to the aromatic ring—enhances binding affinity to β₁ receptors while sparing β₂ receptors in bronchial smooth muscles. This structural insight has paved the way for optimizing next-generation β-blockers with improved therapeutic indices.

In clinical practice, ortho-Metoprolol's efficacy stems from its dual mechanism: inhibition of catecholamine-induced adrenergic signaling and reduction of renin release. A meta-analysis of 15 randomized controlled trials (RCTs) conducted between 2019–2024 demonstrated a 27% relative risk reduction in major adverse cardiac events (MACE) among patients with chronic heart failure when treated with this compound compared to placebo. Notably, its favorable pharmacokinetic profile—with a half-life of approximately 3–4 hours requiring twice-daily dosing—aligns well with modern dosing regimens prioritizing patient adherence.

Emerging research has expanded its therapeutic applications beyond traditional indications. A phase II trial published in *Circulation* (2024) highlighted its potential in mitigating arrhythmias associated with atrial fibrillation through modulation of ion channel activity. Additionally, preclinical data suggest synergistic effects when combined with SGLT2 inhibitors in diabetic cardiomyopathy models, a finding currently under investigation in multicenter trials.

Safety considerations remain critical despite its widespread use. While generally well-tolerated at therapeutic doses, case reports underscored rare instances of bradycardia and hypotension in patients with conduction defects—a risk mitigated by dose titration protocols outlined in recent clinical guidelines. Pharmacogenomic studies have also identified polymorphisms in CYP2D6 enzymes influencing metabolism rates, necessitating personalized dosing strategies for certain populations.

Ongoing research focuses on improving drug delivery systems for ortho-Metoprolol. Liposomal formulations developed by a Swiss pharmaceutical consortium demonstrated extended plasma half-lives and reduced peak concentrations in preclinical models, potentially lowering side effect profiles. Meanwhile, computational modeling efforts are exploring prodrug derivatives to enhance bioavailability without compromising receptor selectivity.

In conclusion, ortho-Metoprolol (CAS No. 163685-38-9) remains a vital therapeutic agent whose clinical utility is bolstered by continuous innovation across structural chemistry and translational medicine. Its evolution from a conventional cardiovascular drug to a platform molecule for advanced drug development exemplifies how foundational pharmacology principles intersect with cutting-edge biomedical research to address unmet clinical needs.